Cas no 2121513-76-4 (3-Chloro-5-fluoro-2-methoxyphenylboronic acid)

• Product Name: 3-Chloro-5-fluoro-2-methoxyphenylboronic acid
• CAS No: 2121513-76-4
• MF: C₇H₇BClFO₃
• MW: 204.391084909439
• MDL: MFCD22414927
• CID: 4638770
• PubChem ID: 74891064
• Update Time: 2025-05-21

3-Chloro-5-fluoro-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-2-methoxyphenylboronic acid
• (3-CHLORO-5-FLUORO-2-METHOXYPHENYL)BORONIC ACID
• WJD51376
• Y2554
• (3-CHLORO-5-FLUORO-2-METHOXYPHENYL)BORONICACID
• 2121513-76-4
• MFCD22414927
• BS-34426
• CS-0144863
• DB-400450
• E81807
• B-(3-Chloro-5-fluoro-2-methoxyphenyl)boronic acid

• MDL： MFCD22414927
• Inchi： 1S/C7H7BClFO3/c1-13-7-5(8(11)12)2-4(10)3-6(7)9/h2-3,11-12H,1H3
• InChI Key： FJDLPAVBXZISKS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(B(O)O)=C1OC)F

Computed Properties

• Exact Mass: 204.0160801g/mol
• Monoisotopic Mass: 204.0160801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Chloro-5-fluoro-2-methoxyphenylboronic acid

3-Chloro-5-fluoro-2-methoxyphenylboronic Acid (CAS No. 2121513-76-4)

3-Chloro-5-fluoro-2-methoxyphenylboronic acid, also known by its CAS number 2121513-76-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is a derivative of phenylboronic acid, featuring a unique substitution pattern with chlorine, fluorine, and methoxy groups. Its structure makes it particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in the construction of complex aromatic systems.

The synthesis of 3-chloro-5-fluoro-2-methoxyphenylboronic acid typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly streamlined its production, making it more accessible for large-scale applications. The compound's stability under various reaction conditions has also been a focal point of recent studies, with researchers exploring its potential as a building block for advanced materials.

In terms of applications, 3-chloro-5-fluoro-2-methoxyphenylboronic acid has found extensive use in the pharmaceutical industry. Its ability to participate in cross-coupling reactions allows for the creation of bioactive molecules with intricate architectures. For instance, it has been employed in the synthesis of potential anticancer agents, where its electronic properties and steric effects play crucial roles in modulating biological activity. Furthermore, its role as an intermediate in the development of fluorescent sensors and optoelectronic materials has been highlighted in several recent publications.

The chemical properties of 3-chloro-5-fluoro-2-methoxyphenylboronic acid are heavily influenced by its substituents. The electron-withdrawing effects of the chlorine and fluorine atoms enhance the compound's reactivity in certain reactions, while the methoxy group introduces steric hindrance that can be leveraged to control regioselectivity. These characteristics make it an ideal candidate for exploring novel synthetic pathways and optimizing reaction efficiencies.

Recent research has also delved into the environmental impact and biodegradability of 3-chloro-5-fluoro-2-methoxyphenylboronic acid. Studies indicate that while it exhibits moderate stability under standard conditions, its degradation pathways can be influenced by microbial activity and environmental factors. This understanding is crucial for developing sustainable practices in its production and disposal.

In conclusion, 3-chloro-5-fluoro-2-methoxyphenylboronic acid stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and reactivity continue to drive innovation across multiple disciplines, from drug discovery to materials science. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its role as an essential building block in contemporary chemical synthesis.